Cas no 1866957-82-5 (tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate
• CAS No: 1866957-82-5
• MF: C₈H₁₄BrF₂NO₂
• MW: 274.103068828583
• CID: 6089213
• PubChem ID: 130561064
• Update Time: 2025-06-13

tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1866957-82-5
• tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate
• EN300-7343009

• Inchi： 1S/C8H14BrF2NO2/c1-7(2,3)14-6(13)12(4)5-8(9,10)11/h5H2,1-4H3
• InChI Key： XHKJECICJGTAJK-UHFFFAOYSA-N
• SMILES： BrC(CN(C)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 273.01760g/mol
• Monoisotopic Mass: 273.01760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate

Introduction to tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate (CAS No. 1866957-82-5)

tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate, with the CAS number 1866957-82-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a bromo-difluoroethyl moiety, and a carbamate functional group. These structural elements contribute to its potential utility in various chemical and biological applications.

The chemical structure of tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate can be represented as follows: C₉H₁₃BrF₂N₂O₂. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an interesting candidate for drug design and synthesis. The tert-butyl group provides additional stability and solubility characteristics, which are crucial for pharmaceutical applications.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential therapeutic benefits. Fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule, often leading to improved drug efficacy and reduced side effects. The compound tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate is no exception, as its difluoroethyl moiety may enhance its biological activity and stability.

The bromine atom in the structure of tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate is another key feature that contributes to its potential utility. Bromine is known for its ability to participate in various chemical reactions, including substitution and elimination processes. This reactivity can be harnessed in synthetic chemistry to create more complex molecules with desired functionalities. Additionally, brominated compounds have been explored for their antimicrobial and antiviral properties, which could open new avenues for drug discovery.

The carbamate functional group in tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate is a common motif found in many biologically active molecules. Carbamates are known for their ability to form reversible covalent bonds with proteins, making them useful in the design of reversible inhibitors. This property is particularly valuable in the development of drugs that target specific enzymes or receptors without causing permanent modifications.

In the context of medicinal chemistry, tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate has been studied for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve the pharmacokinetic properties of a drug, such as its absorption, distribution, metabolism, and excretion (ADME). The tert-butyl group in this compound may serve as a protecting group that can be cleaved under specific physiological conditions to release the active moiety.

The synthesis of tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate typically involves multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the reaction of 2-bromo-1,1-difluoroethanamine with tert-butyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate can then be further modified to introduce the methyl group through an alkylation step. The overall yield and purity of the final product are critical factors that influence its suitability for pharmaceutical applications.

In terms of safety and handling, it is important to note that while tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate is not classified as a hazardous material or controlled substance, proper precautions should still be taken during synthesis and handling. This includes working under fume hoods to avoid inhalation of volatile compounds and using appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The potential applications of tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate extend beyond medicinal chemistry. In materials science, fluorinated compounds are often used to modify surface properties and improve material performance. The unique combination of bromine and fluorine atoms in this compound could make it suitable for use in coatings or other surface treatments where enhanced chemical resistance or hydrophobicity is desired.

In conclusion, tert-butyl N-(2-bromo-2,2-difluoroethyl)-N-methylcarbamate (CAS No. 1866957-82-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug design and synthesis, while its physical properties offer opportunities for use in materials science. Ongoing research continues to explore new ways to harness the full potential of this intriguing molecule.